Cas no 84553-46-8 (4-fluorobicyclo[2.2.1]heptan-1-ol)

• Product Name: 4-fluorobicyclo[2.2.1]heptan-1-ol
• CAS No: 84553-46-8
• MF: C₇H₁₁FO
• MW: 130.160045862198
• CID: 666914
• PubChem ID: 21634312
• Update Time: 2025-06-07

4-fluorobicyclo[2.2.1]heptan-1-ol Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptan-1-ol, 4-fluoro-
• 4-fluorobicyclo[2.2.1]heptan-1-ol
• DTXSID90616497
• F89240
• 84553-46-8
• InChI=1/C7H11FO/c8-6-1-3-7(9,5-6)4-2-6/h9H,1-5H

• Inchi： 1S/C7H11FO/c8-6-1-3-7(9,5-6)4-2-6/h9H,1-5H2
• InChI Key： MVJJVHYPRTWMDH-UHFFFAOYSA-N
• SMILES： FC12CCC(CC1)(C2)O

Computed Properties

• Exact Mass: 130.079393132g/mol
• Monoisotopic Mass: 130.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on 4-fluorobicyclo[2.2.1]heptan-1-ol

Introduction to 4-Fluorobicyclo[2.2.1]heptan-1-ol (CAS No. 84553-46-8)

4-Fluorobicyclo[2.2.1]heptan-1-ol, with the CAS number 84553-46-8, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of bicyclic compounds and features a fluorine atom attached to a bicyclo[2.2.1]heptane framework, making it an intriguing candidate for various applications, particularly in drug discovery and development.

The molecular structure of 4-Fluorobicyclo[2.2.1]heptan-1-ol is characterized by its bicyclic ring system, which provides a rigid and conformationally constrained scaffold. The presence of the fluorine atom at the 4-position introduces unique electronic and steric properties, enhancing the compound's potential for modulating biological activity. These features make 4-Fluorobicyclo[2.2.1]heptan-1-ol an attractive building block for the synthesis of bioactive molecules.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to improve pharmacological properties such as solubility, metabolic stability, and binding affinity. 4-Fluorobicyclo[2.2.1]heptan-1-ol is no exception, and its unique structure has been leveraged in several studies aimed at developing novel therapeutic agents.

One notable application of 4-Fluorobicyclo[2.2.1]heptan-1-ol is in the field of neuroscience, where it has been investigated as a potential lead compound for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that compounds derived from this scaffold can exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In addition to its potential in neuroscience, 4-Fluorobicyclo[2.2.1]heptan-1-ol has also been explored for its anti-inflammatory properties. Studies have demonstrated that derivatives of this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various disease models. This makes it a promising candidate for the development of new anti-inflammatory drugs.

The synthetic accessibility of 4-Fluorobicyclo[2.2.1]heptan-1-ol is another factor contributing to its popularity in research laboratories. Various synthetic routes have been developed to efficiently prepare this compound and its derivatives, allowing for rapid optimization and screening of potential bioactive molecules.

In the context of drug discovery, the ability to rapidly synthesize and modify compounds is crucial for identifying lead candidates with optimal pharmacological profiles. The rigid structure of 4-Fluorobicyclo[2.2.1]heptan-1-ol provides a stable platform for functional group manipulation, enabling researchers to fine-tune the properties of derived molecules through strategic chemical modifications.

Beyond its applications in drug discovery, 4-Fluorobicyclo[2.2.1]heptan-1-ol has also found use in materials science and other areas where rigid molecular frameworks are desired. Its unique combination of rigidity and functional group diversity makes it a valuable starting material for the synthesis of polymers, coatings, and other advanced materials.

In conclusion, 4-Fluorobicyclo[2.2.1]heptan-1-ol (CAS No. 84553-46-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and versatile synthetic accessibility make it an attractive target for researchers aiming to develop novel therapeutic agents and advanced materials.